Cas no 31202-23-0 (1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester)

31202-23-0 structure
Product name:1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester
- methyl 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylate
- 1-Carbomethoxy-2-oxo-1,2,3,4-tetrahydronaphthalene
- 31202-23-0
- 2-oxo-3,4-dihydro-1H-naphthalene-1-carboxylic acid methyl ester
- SCHEMBL5400138
- DTXSID80344752
- Methyl 2-oxo-1,2,3,4-tetrahydro-1-naphthalenecarboxylate #
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- Inchi: InChI=1S/C12H12O3/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h2-5,11H,6-7H2,1H3
- InChI Key: GLARUGUGPKWING-UHFFFAOYSA-N
- SMILES: COC(=O)C1C(=O)CCC2=CC=CC=C12
Computed Properties
- Exact Mass: 204.07866
- Monoisotopic Mass: 204.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 43.37
1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-2-oxo-, methyl ester Related Literature
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
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4. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
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